Cas no 53784-83-1 (Heptakis(6-bromo-6-deoxy)-β-cyclodextrin)
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- heptakis-6-bromo-6-deoxy-beta-cyclodextrin
- per-C6-bromo-β-CD
- 6-BROMO-6-DEOXY-B-CYCLODEXTRIN
- HEPTAKIS-6-BROM-6-DEOXY-BETA-CYCLODEXTRIN
- 6-Bromo-6-deoxy-beta-cyclodextrin
- Heptakis-(6-bromo-6-deoxy)-β-cyclodextrin
- 2,4,7,9,12,14,17,19,22,24,27,29,32,34-Tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane, ss-cyclodextrin deriv., 6A,6B,6C,6D,6E,6F,6G-Heptabromo-6A,6B,6C,6D,6E,6F,6G-heptadeoxy-ss-cyclodextrin, 6-Bromo-6-deoxy-ss-cyclodextrin, Heptakis(6-bromo-6-deoxy)-ss-cyclodextrin, Heptakis(6-deoxy-6-bromo)-ss-cyclodextrin
- 53784-83-1
- BS-50265
- Heptakis(6-bromo-6-deoxy)-beta-cyclodextrin
- A-Cyclodextrin
- E76369
- Heptakis(6-Bromo-6-Deoxy)-
- (2aR,4aS,4bS,10aR,10bS,11S,12aS,14aR)-11,14a-dihydroxy-10a-methyl-1,4,4a,4b,5,6,9,10,10a,10b,11,12,13,14a-tetradecahydronaphtho[2',1':4,5]indeno[1,7a-c]oxeto[3,2-b]furan-8(3H)-one
- Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
-
- Inchi: InChI=1S/C42H63Br7O28/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-42,50-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
- InChI Key: XNNRROJOWZLYCK-FOUAGVGXSA-N
- SMILES: C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(O2)C(C8O)O)CBr)CBr)CBr)CBr)CBr)CBr)O)O)Br
Computed Properties
- Exact Mass: 1567.78000
- Monoisotopic Mass: 1567.77895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 28
- Heavy Atom Count: 77
- Rotatable Bond Count: 7
- Complexity: 1510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 35
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.9
- Topological Polar Surface Area: 412Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.948±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 220-223 º C (decomposition)
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
- PSA: 412.44000
- LogP: -5.41240
- Solubility: Not available
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H280900-500mg |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | 500mg |
$ 333.00 | 2023-04-15 | ||
| TRC | H280900-1g |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | 1g |
$ 515.00 | 2022-06-04 | ||
| TRC | H280900-5g |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | 5g |
$ 2612.00 | 2023-04-15 | ||
| TRC | H280900-10g |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | 10g |
$ 4834.00 | 2023-04-15 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW792-50mg |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | 98+% | 50mg |
344.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW792-200mg |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | 98+% | 200mg |
931.0CNY | 2021-07-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H871835-250mg |
Heptakis-(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | ≥99% | 250mg |
¥1,128.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H871835-1g |
Heptakis-(6-bromo-6-deoxy)-β-cyclodextrin |
53784-83-1 | ≥99% | 1g |
¥3,516.00 | 2022-01-14 | |
| Apollo Scientific | BICY1018-5g |
Heptakis(6-deoxy-6-bromo)-beta-cyclodexrin |
53784-83-1 | 5g |
£687.00 | 2025-02-21 | ||
| Ambeed | A867512-100mg |
Heptakis(6-Bromo-6-Deoxy)-β-Cyclodextrin |
53784-83-1 | 98% | 100mg |
$76.0 | 2025-02-24 |
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin (CAS No. 53784-83-1): A Versatile Host Molecule for Advanced Applications
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin (CAS No. 53784-83-1) is a highly specialized derivative of β-cyclodextrin, a cyclic oligosaccharide composed of seven glucose units. This modified cyclodextrin features the substitution of the 6-hydroxyl groups with bromine atoms, resulting in a unique molecular structure that offers enhanced solubility and stability in various solvents. The bromination process not only alters the physical properties of the cyclodextrin but also imparts new functionalities that make it a valuable tool in pharmaceutical, chemical, and materials science research.
The chemical structure of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin is characterized by its seven-membered ring with bromine atoms at the 6-position of each glucose unit. This modification significantly affects the molecule's ability to form inclusion complexes with various guest molecules, making it an excellent host molecule for encapsulating and stabilizing a wide range of compounds. The enhanced solubility and stability properties of this derivative are particularly advantageous in applications where controlled release and improved bioavailability are critical.
Recent research has highlighted the potential of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin in drug delivery systems. Studies have shown that this modified cyclodextrin can effectively encapsulate hydrophobic drugs, improving their solubility and enhancing their therapeutic efficacy. For example, a study published in the Journal of Pharmaceutical Sciences demonstrated that Heptakis(6-bromo-6-deoxy)-β-cyclodextrin could significantly enhance the solubility and stability of poorly water-soluble drugs such as paclitaxel and curcumin. This improvement in solubility translates to better bioavailability and therapeutic outcomes, making it a promising candidate for the development of novel drug delivery systems.
In addition to its applications in pharmaceuticals, Heptakis(6-bromo-6-deoxy)-β-cyclodextrin has shown potential in materials science and environmental remediation. Its ability to form stable inclusion complexes with organic pollutants has been explored for use in water purification and soil remediation processes. A recent study published in the Journal of Hazardous Materials reported that Heptakis(6-bromo-6-deoxy)-β-cyclodextrin could effectively remove organic contaminants from water, demonstrating its potential as an environmentally friendly adsorbent material.
The synthesis of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin involves a multi-step process that includes the selective bromination of β-cyclodextrin followed by purification and characterization. The bromination reaction is typically carried out using bromine or N-bromosuccinimide (NBS) as the brominating agent under controlled conditions to ensure high yields and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the final product.
The versatility of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin extends beyond its use as a host molecule for drug delivery and environmental applications. It has also been investigated for its potential in supramolecular chemistry, where it can form stable complexes with various functional molecules to create novel materials with unique properties. For instance, research published in the Journal of Supramolecular Chemistry explored the use of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin in the development of supramolecular gels with tunable mechanical properties, which could have applications in tissue engineering and drug delivery.
In conclusion, Heptakis(6-bromo-6-deoxy)-β-cyclodextrin (CAS No. 53784-83-1) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental remediation. Its unique chemical structure and enhanced solubility properties make it an excellent candidate for developing advanced drug delivery systems, environmentally friendly adsorbents, and novel supramolecular materials. Ongoing research continues to uncover new possibilities for this fascinating compound, solidifying its position as a valuable tool in modern scientific research.
53784-83-1 (Heptakis(6-bromo-6-deoxy)-β-cyclodextrin) Related Products
- 182410-00-0(Betadex Sulfobutyl Ether Sodium)
- 128446-36-6(Methyl-β-cyclodextrin)
- 7585-39-9(β-Cyclodextrin)
- 91464-90-3(γ-Cyclodextrin Hydrate)
- 10016-20-3(α-Cyclodextrin)
- 23739-88-0(Triacetyl-b-cyclodextrin)
- 68168-23-0(b-Cyclodextrin hydrate)
- 32860-56-3(Mono-6-O-(p-toluenesulfonyl)-α-cyclodextrin)
- 17465-86-0(γ-Cyclodextrin)
- 51166-71-3(Di-O-methyl-b-cyclodextrin (90%))